![molecular formula C12H9Cl2NO2 B7539598 N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide](/img/structure/B7539598.png)
N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide
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Overview
Description
N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide, also known as DMF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMF is a furan derivative that is synthesized through a multistep process.
Scientific Research Applications
N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been shown to have anti-inflammatory and immunomodulatory effects, making it a potential therapeutic agent for autoimmune diseases such as multiple sclerosis and psoriasis. This compound has also been investigated for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells.
In agriculture, this compound has been studied for its potential use as a pesticide due to its ability to inhibit the growth of fungi and bacteria. This compound has also been investigated for its use in material science, as it has been shown to have unique electronic and optical properties that make it a potential candidate for use in electronic devices.
Mechanism of Action
The mechanism of action of N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide is not fully understood, but it is thought to involve the activation of the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. This pathway plays a critical role in regulating oxidative stress and inflammation in the body. This compound has been shown to activate the Nrf2 pathway, leading to the upregulation of antioxidant and anti-inflammatory genes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation and oxidative stress, leading to improvements in disease symptoms. This compound has also been shown to inhibit the growth of cancer cells and to have antifungal and antibacterial properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide is its versatility, as it has potential applications in various fields. This compound is also relatively stable and easy to handle in the laboratory. However, the synthesis of this compound is complex and requires specialized equipment and expertise. In addition, this compound can be toxic in high concentrations, which can limit its use in certain experiments.
Future Directions
There are many potential future directions for the use of N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide. In medicine, this compound is currently being investigated for its potential use in the treatment of autoimmune diseases and cancer. In agriculture, this compound is being studied for its potential use as a pesticide. In material science, this compound is being investigated for its potential use in electronic devices. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in these and other fields.
Conclusion:
In conclusion, this compound, or this compound, is a versatile chemical compound that has potential applications in various fields. The synthesis of this compound is complex, but it has been extensively studied for its potential use in medicine, agriculture, and material science. This compound has been shown to have anti-inflammatory, immunomodulatory, and anticancer properties, as well as antifungal and antibacterial properties. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in these and other fields.
Synthesis Methods
The synthesis of N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide involves a multistep process that starts with the chlorination of 2,4-dichlorophenol to form 2,4-dichloro-phenyl chloroformate. This intermediate is then reacted with 3-methylfuran-2-carboxamide to form this compound. The overall process is complex and requires careful control of reaction conditions and purification steps to obtain a pure product.
properties
IUPAC Name |
N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9Cl2NO2/c1-7-4-5-17-11(7)12(16)15-10-3-2-8(13)6-9(10)14/h2-6H,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEWILPIUPPGVNH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC=C1)C(=O)NC2=C(C=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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